Cas no 941979-52-8 (phenyl N-4-methyl-3-(2-oxopiperidin-1-yl)phenylcarbamate)

• Product Name: phenyl N-4-methyl-3-(2-oxopiperidin-1-yl)phenylcarbamate
• CAS No: 941979-52-8
• MF: C₁₉H₂₀N₂O₃
• MW: 324.373704910278
• CID: 5502657
• PubChem ID: 7687812
• Update Time: 2025-06-11

phenyl N-4-methyl-3-(2-oxopiperidin-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• F2784-0574
• phenyl (4-methyl-3-(2-oxopiperidin-1-yl)phenyl)carbamate
• AKOS024466887
• phenyl N-[4-methyl-3-(2-oxopiperidin-1-yl)phenyl]carbamate
• 941979-52-8
• phenyl N-4-methyl-3-(2-oxopiperidin-1-yl)phenylcarbamate

• Inchi： 1S/C19H20N2O3/c1-14-10-11-15(13-17(14)21-12-6-5-9-18(21)22)20-19(23)24-16-7-3-2-4-8-16/h2-4,7-8,10-11,13H,5-6,9,12H2,1H3,(H,20,23)
• InChI Key： VDDXLDYHGNRKOP-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1C1C=C(C=CC=1C)NC(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 324.14739250g/mol
• Monoisotopic Mass: 324.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on phenyl N-4-methyl-3-(2-oxopiperidin-1-yl)phenylcarbamate

Recent Advances in the Study of Phenyl N-4-methyl-3-(2-oxopiperidin-1-yl)phenylcarbamate (CAS: 941979-52-8)

The compound phenyl N-4-methyl-3-(2-oxopiperidin-1-yl)phenylcarbamate (CAS: 941979-52-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and piperidinone functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its efficacy in preclinical models.

Recent research published in the Journal of Medicinal Chemistry highlights the compound's role as a potent modulator of specific enzymatic pathways. The study demonstrated that phenyl N-4-methyl-3-(2-oxopiperidin-1-yl)phenylcarbamate exhibits high selectivity and binding affinity towards certain protein targets, making it a valuable candidate for further drug development. The findings suggest that this compound could be particularly effective in treating neurodegenerative disorders and certain types of cancer.

In addition to its therapeutic potential, advancements in the synthetic methodology of 941979-52-8 have been reported. A team of researchers from the University of Cambridge has developed a more efficient and scalable synthesis route, which significantly reduces production costs and improves yield. This breakthrough is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters, investigated the pharmacokinetic properties of phenyl N-4-methyl-3-(2-oxopiperidin-1-yl)phenylcarbamate. The results indicated favorable absorption and distribution profiles, along with a manageable toxicity profile in animal models. These findings underscore the compound's potential as a lead candidate for clinical development.

Despite these promising results, challenges remain in fully understanding the compound's long-term effects and potential side effects. Ongoing research aims to address these gaps through comprehensive in vivo studies and structure-activity relationship (SAR) analyses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, phenyl N-4-methyl-3-(2-oxopiperidin-1-yl)phenylcarbamate (CAS: 941979-52-8) represents a promising avenue for drug discovery and development. Its unique chemical structure and biological activity make it a compelling subject for further investigation. Continued research and collaboration will be essential to unlocking its full therapeutic potential and addressing the remaining challenges in its development.